Cas no 1460272-52-9 (4-(3-(4-(Cyclopropanecarbonyl)piperazine-1-carbonyl)-4-fluorobenzoyl)phthalazin-1(2H)-one)

• Product Name: 4-(3-(4-(Cyclopropanecarbonyl)piperazine-1-carbonyl)-4-fluorobenzoyl)phthalazin-1(2H)-one
• CAS No: 1460272-52-9
• MF: C₂₄H₂₁FN₄O₄
• MW: 448.446348905563
• CID: 4744177
• Update Time: 2025-10-29

4-(3-(4-(Cyclopropanecarbonyl)piperazine-1-carbonyl)-4-fluorobenzoyl)phthalazin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• Olaparib Impurity 30
• Olaparib Imp.30
• Olaparib Impurity 59
• 1(2H)-Phthalazinone, 4-[3-[[4-(cyclopropylcarbonyl)-1-piperazinyl]carbonyl]-4-fluorobenzoyl]-
• Olaparib Carbonyl Impurity
• 4-(3-(4-(Cyclopropanecarbonyl)piperazine-1-carbonyl)-4-fluorobenzoyl)phthalazin-1(2H)-one

• Inchi： 1S/C24H21FN4O4/c25-19-8-7-15(21(30)20-16-3-1-2-4-17(16)22(31)27-26-20)13-18(19)24(33)29-11-9-28(10-12-29)23(32)14-5-6-14/h1-4,7-8,13-14H,5-6,9-12H2,(H,27,31)
• InChI Key： TZIGSMQSELEWLJ-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(C(=O)C2=CC=C(F)C(C(N3CCN(C(C4CC4)=O)CC3)=O)=C2)=NN1

Additional information on 4-(3-(4-(Cyclopropanecarbonyl)piperazine-1-carbonyl)-4-fluorobenzoyl)phthalazin-1(2H)-one

Introduction to Compound CAS No. 1460272-52-9: 4-(3-(4-(Cyclopropanecarbonyl)piperazine-1-carbonyl)-4-fluorobenzoyl)phthalazin-1(2H)-one

The compound with CAS No. 1460272-52-9, named 4-(3-(4-(Cyclopropanecarbonyl)piperazine-1-carbonyl)-4-fluorobenzoyl)phthalazin-1(2H)-one, is a highly complex organic molecule with significant potential in the field of pharmaceutical research. This compound is characterized by its intricate structure, which includes a phthalazinone core, a piperazine ring, and a cyclopropane substituent. The presence of these structural elements suggests that this compound may exhibit unique pharmacological properties, making it a valuable candidate for drug development.

Recent studies have highlighted the importance of phthalazinones in medicinal chemistry due to their ability to modulate various biological targets. The phthalazinone moiety in this compound is particularly interesting as it has been shown to possess anti-inflammatory and antioxidant properties. Furthermore, the inclusion of a piperazine ring introduces additional flexibility and hydrogen bonding capabilities, which could enhance the compound's bioavailability and target specificity.

The cyclopropane group attached to the piperazine ring adds another layer of complexity to this molecule. Cyclopropane derivatives are known for their unique electronic properties and have been widely explored in drug design for their ability to stabilize certain conformations and enhance molecular interactions. In this compound, the cyclopropane group may play a critical role in modulating the pharmacokinetic profile and therapeutic efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the potential biological activities of complex molecules like this one. By leveraging machine learning algorithms and molecular docking studies, scientists can now better understand how such compounds interact with their intended targets. For instance, preliminary studies suggest that this compound may exhibit inhibitory activity against certain kinases, which are key players in various disease pathways such as cancer and inflammatory disorders.

In addition to its structural features, the fluorobenzoyl group within this molecule is worth noting. Fluorine substitution is a common strategy in drug design to improve potency and selectivity. The fluorine atom's electronegativity can influence the molecule's electronic distribution, potentially enhancing its binding affinity to target proteins.

Looking ahead, the development of 4-(3-(4-(Cyclopropanecarbonyl)piperazine-1-carbonyl)-4-fluorobenzoyl)phthalazin-1(2H)-one could pave the way for novel therapeutic interventions. Its unique combination of structural elements positions it as a promising lead compound for further optimization and preclinical testing. As research in this area continues to evolve, this compound may unlock new possibilities in treating a wide range of diseases.

In conclusion, CAS No. 1460272-52-9 represents a cutting-edge advancement in organic chemistry with significant implications for drug discovery. Its complex structure and potential biological activities make it a compelling subject for further investigation. As researchers delve deeper into its properties, this compound has the potential to contribute meaningfully to the development of innovative treatments that address unmet medical needs.